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Compound of Interest

Compound Name: Propylene glycol dibenzoate

Cat. No.: B099542

An In-Depth Technical Guide to Propylene Glycol Dibenzoates

This guide provides a comprehensive overview of propylene glycol dibenzoate, focusing on
its chemical identification, physical and chemical properties, production, and applications. It is
intended for researchers, scientists, and professionals in drug development and polymer
science. It is important to distinguish between two closely related compounds: Propylene
Glycol Dibenzoate and Di(propylene glycol) Dibenzoate, which are often discussed in similar
contexts. This guide will address both.

Di(propylene glycol) Dibenzoate (DPGDB)

Di(propylene glycol) dibenzoate, the more common of the two, is a high-solvating, polar
plasticizer.[1] It is recognized for its compatibility with a wide range of polar polymers and
rubbers and is considered an environmentally friendly alternative to phthalate plasticizers.[2]

Chemical Identification

Identifier Value

CAS Number 27138-31-4[3][4]
EINECS Number 248-258-5[3][4]
Molecular Formula C20H2205[4]
Molecular Weight 342.39 g/mol [4]
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Type Name
Oxydipropyl dibenzoate, 2-[1-
(Benzoyloxy)propan-2-yloxy]propyl benzoate,
Synonyms 1,1'-Oxybis-2-propanol dibenzoate,

Oxybis(propane-1,2-diyl) dibenzoate, PPG-2
Dibenzoate.[4][5]

Trade Names

Benzoflex 9-88, K-Flex DP, Finsolv PG 22,
Kalama K-FLEX 850S, Oxsoft GPO, Polynt
DPGDB, Edenol DPGDB.[3][4][5][6]

hvsicochemical .

Property Value

Appearance Clear, colorless to pale yellow viscous liquid.[3]
[5]

Odor Mild, characteristic ester odor.[3][5]

Density 1.12 g/mL at 25 °C.

Boiling Point 232 °C at 5 mm Hg.

Melting Point -40°C.[3]

Flash Point > 110 °C (> 230 °F).[6]

Refractive Index

1.528 at 20 °C.[6]

Vapor Pressure

<0.01 mm Hg at 20°C.[3]

Solubility

Slightly soluble in water.[3]

LogP (Octanol-Water Partition Coefficient)

455 +0.15.[7]

Technical Specifications
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Parameter Limit

Assay 98% minimum.[1]
Moisture 0.1% maximum.[1]
Color (APHA) 80 maximum.[1]
Acidity (as Benzoic Acid) 0.1% maximum.[1]

Production Method

Di(propylene glycol) dibenzoate is synthesized via the esterification of dipropylene glycol with
benzoic acid.[3] This reaction is typically catalyzed and carried out under controlled
temperature and pressure to drive the formation of the diester.

Reactants

Dipropylene Glycol

Propcess

Esterification

Product

Di(propylene glycol) Dibenzoate

Click to download full resolution via product page
Synthesis of Di(propylene glycol) Dibenzoate.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) Analysis
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A reverse-phase (RP) HPLC method can be used for the analysis of Di(propylene glycol)
dibenzoate.[4] This method is suitable for purity assessment and can be adapted for
preparative separation of impurities and for pharmacokinetic studies.

e Column: Newcrom R1 (a reverse-phase column with low silanol activity).[4]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[4] For Mass
Spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic
acid.[4]

o Application: This liquid chromatography method is scalable and can be used for isolating
impurities in preparative separation.[4]

RP-HPLC System N Data Analysis
(Newcrom R1 Column) Detector (Purity/Quantification)

Click to download full resolution via product page

Analytical workflow for DPGDB using HPLC.

Safety and Applications

Di(propylene glycol) dibenzoate has a low order of toxicity and is biodegradable.[7] It is not
mutagenic in the Ames test.[7] Due to its safety profile and plasticizing efficacy, it is used in a
variety of applications:

» Polymers: As a plasticizer for PVC, plastisols, and castable polyurethanes.[5]

o Adhesives and Sealants: Used in latex caulks and various adhesives to improve flexibility
and bonding.[1][5]

o Coatings and Inks: Acts as a coalescent in latex coatings and a plasticizer in inks.[2]

e Personal Care: Functions as an emollient and solvent in cosmetic formulations.
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Propylene Glycol Dibenzoate

This compound is the dibenzoate ester of propylene glycol (1,2-propanediol).

~hemical Identificati

Identifier Value

CAS Number 19224-26-1[8]
Molecular Formula C17H1604[8]
Molecular Weight 284.31 g/mol .[8]

Synonyms

Type Name

1-(benzoyloxy)propan-2-yl benzoate, propane-
Synonyms 1,2-diyl dibenzoate, 1,2-Propanediol,
dibenzoate.[8]

Physicochemical Properties

Property Value

Appearance Colorless clear liquid.[8]

Specific Gravity 1.157 - 1.163 at 25 °C.[8]

Boiling Point 232 °C at 12 mm Hg.[8]

Melting Point -3.0 °C.[8]

Flash Point 112.8 °C (235 °F).[9]

Refractive Index 1.542 - 1.547 at 20 °C.[8]

Solubility Insoluble in water; soluble in alcohol.[8]

Applications in Drug Development

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b099542?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

While Di(propylene glycol) dibenzoate has broader industrial applications, propylene glycol
itself is a widely used excipient in pharmaceutical formulations, including oral, topical, and
injectable medications.[9][10] It serves as a solvent, stabilizer, and cosolvent.[10] Its metabolic
pathway involves oxidation to lactic acid.[10] The dibenzoate ester form, Propylene Glycol
Dibenzoate, is primarily used as a skin-conditioning agent in cosmetics and as a plasticizer.[8]
Its direct use as a pharmaceutical excipient is less common than propylene glycol itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemceed.com [chemceed.com]

. adakem.com [adakem.com]

. atamankimya.com [atamankimya.com]

. Di(propylene glycol) dibenzoate | SIELC Technologies [sielc.com]

. Dipropylene glycol dibenzoate - Hazardous Agents | Haz-Map [haz-map.com]

. dipropylene glycol dibenzoate, 27138-31-4 [thegoodscentscompany.com]

°
~ (o)) ()] EEN w N =

. Environmental safety assessment of dipropylene glycol dibenzoate | Environmental
Toxicology and Chemistry | Oxford Academic [academic.oup.com]

e 8. parchem.com [parchem.com]
e 9. ema.europa.eu [ema.europa.eu]
e 10. drugs.com [drugs.com]

 To cite this document: BenchChem. [Propylene glycol dibenzoate CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-
and-synonyms]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.benchchem.com/product/b099542?utm_src=pdf-body
https://www.benchchem.com/product/b099542?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://www.benchchem.com/product/b099542?utm_src=pdf-custom-synthesis
https://chemceed.com/wp-content/uploads/2017/03/Dipropylene-glycol-dibenzoate-TechDataSheet.pdf
https://adakem.com/wp-content/uploads/2023/09/DiPropylene-Glycol-DiBenzoate.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=10915
https://sielc.com/dipropylene-glycol-dibenzoate
https://haz-map.com/Agents/20647
https://www.thegoodscentscompany.com/data/rw1107511.html
https://academic.oup.com/etc/article-abstract/1/4/337/7887334?redirectedFrom=fulltext
https://academic.oup.com/etc/article-abstract/1/4/337/7887334?redirectedFrom=fulltext
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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